2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine

• IUPAC Name: 1-[2-(3,4-dichlorophenyl)morpholin-4-yl]-2-pyridin-3-yloxyethanone
• InChI: InChI=1S/C17H16Cl2N2O3/c18-14-4-3-12(8-15(14)19)16-10-21(6-7-23-16)17(22)11-24-13-2-1-5-20-9-13/h1-5,8-9,16H,6-7,10-11H2
• InChI Key: HAUPDQICNPLZPJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)COC2=CN=CC=C2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3
• Molecular Weight: 367.2 g/mol

Description

2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in several biological processes, including cholesterol transport, heme synthesis, and apoptosis. DPA-714 has been shown to have potential applications in scientific research, particularly in the field of neuroimaging.

Mechanism of Action

2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine binds selectively to the TSPO, which is located on the outer membrane of mitochondria. The exact mechanism of action of this compound is not fully understood, but it is thought to modulate the activity of the TSPO system, which is involved in several biological processes, including apoptosis, inflammation, and oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to modulate the activity of the TSPO system, which is involved in several biological processes, including cholesterol transport, heme synthesis, and apoptosis. This compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine in lab experiments is its selectivity for the TSPO system. This allows for specific targeting of the TSPO system in vivo, which can be useful for studying a variety of neurological disorders. However, one of the main limitations of using this compound is its relatively short half-life, which can make it difficult to use in longitudinal studies.

Future Directions

There are several future directions for research involving 2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine. One area of research is the development of new radiolabeled tracers for TSPO imaging. Another area of research is the development of new TSPO ligands with improved pharmacokinetic properties. Finally, there is a need for further research into the exact mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine can be synthesized using a multi-step process. The first step involves the reaction of 3,4-dichlorophenylacetonitrile with hydroxylamine hydrochloride to form 3,4-dichlorophenylacetohydroxamic acid. The second step involves the reaction of the hydroxamic acid with pyridine-3-carboxylic acid to form 3-(3,4-dichlorophenyl)-2-hydroxy-5-(pyridin-3-yloxy)benzoic acid. The final step involves the reaction of the benzoic acid with morpholine and thionyl chloride to form this compound.

Scientific Research Applications

2-(3,4-dichlorophenyl)-4-[(pyridin-3-yloxy)acetyl]morpholine has been used extensively in scientific research, particularly in the field of neuroimaging. It has been shown to be a useful tool for studying the TSPO system in vivo, as it can be radiolabeled and used as a tracer for positron emission tomography (PET) imaging. PET imaging with this compound has been used to study a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.